
Navigating the Solubility of NECTARYL: A
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NECTARYL

Cat. No.: B1580507 Get Quote

Introduction

The solubility of a compound is a critical physicochemical parameter for researchers, scientists,

and drug development professionals, influencing formulation, delivery, and bioavailability. This

technical guide provides an in-depth overview of the solubility of "NECTARYL," a name

associated with two distinct fragrance compounds. Due to the potential for ambiguity, it is

imperative to distinguish between these two substances, as their physicochemical properties,

including solubility, differ. This guide addresses both entities, providing available solubility data

and a comprehensive experimental protocol for determining solubility in various organic

solvents.

The two compounds commonly referred to as NECTARYL are:

NECTARYL (Givaudan): A fragrance ingredient with the chemical name 2-(2-(4-Methyl-3-

cyclohexen-1-yl)propyl)cyclopentanone. It is identified by the CAS number 95962-14-4 and

has a molecular formula of C15H24O.[1][2][3][4][5]

NECTARYL (Peach Lactone): Also known as γ-Decalactone, this compound is identified by

the CAS number 104-67-6 and has a molecular formula of C10H18O2.[6][7]

This guide will present the available solubility data for both compounds in a structured format

and provide a detailed methodology for researchers to determine solubility in other organic

solvents of interest.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1580507?utm_src=pdf-interest
https://www.benchchem.com/product/b1580507?utm_src=pdf-body
https://www.benchchem.com/product/b1580507?utm_src=pdf-body
https://www.benchchem.com/product/b1580507?utm_src=pdf-body
https://improvedpharma.com/solubility-dissolution-hplc-uv-vis-detection/
https://ps.tbzmed.ac.ir/Inpress/ps-40027.pdf
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://bioassaysys.com/wp-content/uploads/Solubility-Service-Shake-Flask.pdf
https://www.pharmacologydiscoveryservices.com/catalogmanagement/viewitem/solubility-test-hplc-uv-vis-method/515610
https://www.benchchem.com/product/b1580507?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Solubility_of_Gamma_Undecalactone_in_Organic_Solvents.pdf
https://www.researchgate.net/profile/Abdelkader-Bouaziz/post/How_can_I_measure_the_solubility_of_green_CUO_nanoparticle_solution/attachment/627a61a01d03190b320be446/AS%3A1154172401528835%401652187552682/download/Solubility+1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Solubility Data
The publicly available quantitative solubility data for both "NECTARYL" compounds is limited.

The following tables summarize the known information. For many common organic solvents,

quantitative data has not been found in the literature, highlighting a knowledge gap.

Table 1: Solubility of NECTARYL (Givaudan) (CAS: 95962-14-4)

Solvent Chemical Formula Solubility Temperature (°C)

Water H₂O Insoluble Not Specified

Ethanol C₂H₅OH 2459.02 g/L Not Specified

Methanol CH₃OH 1464.54 g/L Not Specified

Other Organic

Solvents
- Soluble Not Specified

Table 2: Solubility of NECTARYL (Peach Lactone/γ-Decalactone) (CAS: 104-67-6)

Solvent Chemical Formula Solubility Temperature (°C)

Water H₂O Insoluble Not Specified

Glycerol C₃H₈O₃ Insoluble Not Specified

Alcohol - Soluble Not Specified

Ether - Soluble Not Specified

Propylene Glycol C₃H₈O₂ Soluble Not Specified

Most Fixed Oils - Soluble Not Specified

Experimental Protocol: Determination of Organic
Solvent Solubility via the Shake-Flask Method
For researchers needing to determine the solubility of either "NECTARYL" compound in

specific organic solvents, the shake-flask method is a reliable and widely accepted technique.
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The following protocol provides a detailed procedure.

Objective: To determine the equilibrium solubility of a "NECTARYL" compound in a selected

organic solvent at a specified temperature.

Materials and Apparatus:

"NECTARYL" compound (either CAS 95962-14-4 or CAS 104-67-6)

Selected organic solvent(s) of analytical grade or higher

Scintillation vials or other suitable sealed containers

Orbital shaker with temperature control

Analytical balance

Volumetric flasks and pipettes

Syringes and syringe filters (e.g., 0.22 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a UV-Vis detector or a Gas

Chromatography (GC) system.

Centrifuge (optional)

Procedure:

Preparation of Saturated Solution:

Add an excess amount of the "NECTARYL" compound to a vial. An excess is visually

confirmed by the presence of undissolved compound at the bottom of the vial.

Accurately add a known volume of the selected organic solvent to the vial.

Tightly seal the vial to prevent solvent evaporation.

Equilibration:
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Place the vials on an orbital shaker set to a constant temperature (e.g., 25 °C).

Shake the vials at a constant speed for a sufficient duration to allow the system to reach

equilibrium. A period of 24 to 72 hours is typically recommended. Preliminary studies can

be conducted to determine the minimum time required to reach a stable concentration.

Phase Separation:

After the equilibration period, remove the vials from the shaker and let them stand

undisturbed to allow the excess solid to settle.

Alternatively, the vials can be centrifuged to facilitate the separation of the solid and liquid

phases.

Sample Collection and Preparation:

Carefully withdraw a clear aliquot of the supernatant using a syringe.

Immediately filter the aliquot through a syringe filter into a clean, pre-weighed vial. This

step is crucial to remove any undissolved microparticles.

Quantification:

Accurately dilute the filtered solution with the same organic solvent to a concentration that

falls within the linear range of the analytical method.

Analyze the concentration of the diluted solution using a pre-validated analytical method,

such as HPLC-UV or GC. A calibration curve must be prepared using standard solutions of

the "NECTARYL" compound of known concentrations.

Data Analysis and Reporting:

Calculate the solubility of the "NECTARYL" compound in the organic solvent, expressed in

units such as g/L or mg/mL, taking into account the dilution factor.

The experiment should be performed in triplicate to ensure the reliability of the results.

Visualization of Experimental Workflow
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The following diagram illustrates the logical workflow for the determination of "NECTARYL"

solubility in an organic solvent.

Preparation Equilibration Phase Separation Analysis Result

Add Excess NECTARYL
and Solvent to Vial

Shake at Constant
Temperature (24-72h) Settle or Centrifuge Filter Supernatant Dilute Sample Quantify via

HPLC/GC Calculate Solubility

Click to download full resolution via product page

Workflow for Solubility Determination.

Conclusion

This technical guide has delineated the important distinction between the two compounds

known as "NECTARYL" and has presented the currently available solubility data. The

significant lack of comprehensive quantitative solubility information in various organic solvents

represents a clear area for future research. The provided detailed experimental protocol, based

on the robust shake-flask method, offers a standardized approach for researchers to generate

this valuable data. The accompanying workflow diagram provides a clear visual representation

of the experimental process. By following this guide, researchers and professionals in the fields

of chemistry and drug development can obtain reliable and reproducible solubility data for

"NECTARYL," facilitating its effective use in their respective applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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